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Compound of Interest

Compound Name: 3-Methyl-furan-2,4-dione

Cat. No.: B072539 Get Quote

3-Methyl-furan-2,4-dione: A Technical Guide
CAS Number: 1192-51-4

This technical guide provides a comprehensive overview of 3-Methyl-furan-2,4-dione, a

heterocyclic organic compound with potential applications in research and development. This

document is intended for researchers, scientists, and drug development professionals, offering

a consolidated resource on its chemical properties, safety information, and synthetic

approaches.

Core Properties and Safety Data
3-Methyl-furan-2,4-dione, with the molecular formula C₅H₆O₃, is a furan derivative with a

molecular weight of approximately 114.10 g/mol .[1][2] The following tables summarize its key

physical, chemical, and safety data.

Physicochemical Properties
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Property Value Source

Molecular Formula C₅H₆O₃ [1][2][3]

Molecular Weight 114.10 g/mol [1][2]

Density 1.2±0.1 g/cm³ [1]

Boiling Point 291.1±33.0 °C at 760 mmHg [1]

Flash Point 132.1±25.4 °C [1]

Refractive Index 1.452 [1]

Identification and Descriptors
Identifier Value Source

CAS Number 1192-51-4 [1][2][4][5]

Synonyms

(±)-3-Methyl-2,4(3H,5H)-

furandione, 3-

Methyltetrahydrofuran-2,4-

dione, 3-Methyloxolane-2,4-

dione

[1]

InChI Key
AWGPWASAORSKKR-

UHFFFAOYSA-N
[5]

SMILES CC1C(=O)OCC1=O [2]

Safety and Hazard Information
A comprehensive safety data sheet indicates that 3-Methyl-furan-2,4-dione is classified as

harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause

respiratory irritation.[4]
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Hazard Class GHS Code Description

Acute toxicity, oral H302 Harmful if swallowed

Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye

irritation
H319 Causes serious eye irritation

Specific target organ toxicity,

single exposure
H335 May cause respiratory irritation

Precautionary Statement GHS Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

Response P305 + P351
IF IN EYES: Rinse cautiously

with water for several minutes.

Response P312
Call a POISON CENTRE or

doctor if you feel unwell.

Synthesis and Experimental Approaches
The synthesis of the furan-2,4-dione core, such as that in 3-Methyl-furan-2,4-dione, is often

achieved through intramolecular cyclization reactions.[5] A key synthetic strategy is the

Dieckmann condensation, a base-catalyzed reaction that forms cyclic β-keto esters.[5] The

regioselective placement of the methyl group can be accomplished by either using a

methylated acyclic precursor or by selective methylation of the pre-formed furan-dione ring.[5]

While specific, detailed experimental protocols for the synthesis of 3-Methyl-furan-2,4-dione
were not readily available in the surveyed literature, a general workflow for a Dieckmann

condensation approach is outlined below.
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General Workflow: Dieckmann Condensation for Furan-dione Synthesis

Acyclic Diester Precursor
(with methyl group)

Intramolecular Cyclization
(Dieckmann Condensation)

Base Catalyst
(e.g., Sodium Ethoxide)

Cyclic β-keto Ester Intermediate

Acidification / Workup

3-Methyl-furan-2,4-dione

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methyl-furan-2,4-dione via Dieckmann

condensation.

Biological Activity and Potential Applications
The furan-dione scaffold is a versatile building block present in numerous biologically active

molecules.[5] Furan derivatives have been reported to exhibit a wide range of pharmacological

activities, including antimicrobial, anti-inflammatory, and anticancer effects.[5][6] The dione

functionality enhances the chemical reactivity of the furan ring, making it a valuable moiety for

the synthesis of more complex molecular architectures with potential therapeutic applications.

[5]
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While direct research on the biological activity of 3-Methyl-furan-2,4-dione is limited in the

available literature, the broader family of furan derivatives has been investigated for various

biological effects. For instance, some furan derivatives have shown inhibitory activity against

various microbial strains.[7] The electron-rich nature and aromaticity of the furan ring are

thought to contribute to its ability to interact with biological targets.[6]

Due to the lack of specific studies on 3-Methyl-furan-2,4-dione, a signaling pathway diagram

cannot be provided at this time. Further research is required to elucidate the specific biological

targets and mechanisms of action for this compound.

Analytical Characterization
Standard analytical techniques are employed to characterize 3-Methyl-furan-2,4-dione. These

methods are crucial for confirming the identity and purity of the synthesized compound.

Analytical Workflow for 3-Methyl-furan-2,4-dione

3-Methyl-furan-2,4-dione Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(LC-MS, GC-MS) IR Spectroscopy Purity Assessment

(HPLC, UPLC)

Structural Confirmation
&

Purity Determination

Click to download full resolution via product page

Caption: A typical analytical workflow for the characterization of 3-Methyl-furan-2,4-dione.

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy are instrumental in elucidating the molecular structure. Mass spectrometry (MS)
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techniques, including Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas

Chromatography-Mass Spectrometry (GC-MS), are used to determine the molecular weight

and fragmentation patterns. Chromatographic methods like High-Performance Liquid

Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are employed

to assess the purity of the compound.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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